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Introduction

The nickel-yttrium (Ni-Y) binary alloy system is of significant interest in materials science due to
the formation of a variety of intermetallic compounds that exhibit unique magnetic and
structural properties. A thorough understanding of the phase equilibria within this system is
crucial for the development of advanced materials with tailored functionalities. This technical
guide provides a comprehensive overview of the Ni-Y phase diagram, including detailed
information on the stable phases, invariant reactions, and crystallographic data. The
experimental methodologies employed in the determination of these phase equilibria are also
discussed in detail.

Nickel-Yttrium Phase Diagram

The phase equilibria in the Ni-Y system are characterized by the presence of nine intermetallic
compounds. The phase diagram has been primarily established through the experimental work
of Beaudry and Daane, who utilized a combination of metallography, thermal analysis, and X-
ray diffraction.[1] Their investigations revealed that the system includes two congruently melting
compounds, YNi and YNis, and seven compounds that undergo peritectic decomposition: YsNi,
Y3Niz, YNiz, YNis, Y2Niz, YNis, and Y2Nii7.[1] The terminal solid solubility of yttrium in nickel
and nickel in yttrium is low.[1]

Invariant Reactions
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A summary of the invariant reactions in the Ni-Y binary system is presented in the table below.
This data is critical for understanding the solidification pathways and the formation of different
phases upon cooling from the liquid state.

Composition (at.%

Reaction Type Temperature (°C) Ni) Reaction
Eutectic 930 34.8 L « Y + YsNi
Peritectic 960 ~40 L + YNi < YsNi2
Peritectic 1020 ~50 L+ YNi2 < YNi
Congruent 1060 50 L < YNi

Eutectic 1010 57.5 L < YNi + YNiz
Peritectic 1100 ~66.7 L + YNiz < YNi2
Peritectic 1180 ~75 L + Y2Niz < YNisz
Congruent 1380 83.3 L < YNis
Peritectic 1340 ~85.7 L + Y2Ni17 < Y2Niz
Eutectic 1300 93.3 L < YNis + (Ni)
Peritectic 1400 ~94.4 L + (Ni) < Y2Ni17

Note: Some temperature and composition values are approximate as determined from the
phase diagram.

Intermetallic Compounds: Crystallographic Data

The Ni-Y system is rich in intermetallic compounds, each with a distinct crystal structure that
dictates its physical and chemical properties. The crystallographic data for the known
compounds are summarized in the following table.
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Compo Pearson Space Protot

und ’ Symbol Grr)oup pe ’ a(d) b (A) c(A) B )
YsNi oP16 Pnma FesC 8.632 6.794 9.613
Y3Niz hP10 P6s/mmc  5.89 9.94

YNi oC8 Cmcm CrB 3.76 10.33 4.23
YNi2 cF24 Fd-3m MgCuz 7.23

YNis hR30 R-3m NbBes 5.01 24.47

Y2Niz hP36 P6s/mmc  Ce:zNi7 5.00 24.3

YNia

YNis hP6 P6/mmm  CaCus 4.84 3.91

Y2Ni17 hP38 P6s/mmc  ThzNii7 8.32 8.12

Note: Data for YNia is not fully characterized in the available literature.

Experimental Protocols

The determination of the Ni-Y phase diagram relies on a combination of experimental
techniques to identify phase transitions and characterize the crystal structures of the resulting
phases.

Sample Preparation

High-purity nickel and yttrium are used as starting materials. Alloys of various compositions are
typically prepared by arc-melting in an inert atmosphere (e.g., argon) to prevent oxidation. The
samples are repeatedly melted and turned to ensure homogeneity. For equilibration, the as-
cast alloys are sealed in quartz or tantalum crucibles under vacuum and annealed at specific
temperatures for extended periods, followed by quenching in water or oil to retain the high-
temperature phase structures.

Thermal Analysis
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Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry (DSC) is employed to
determine the temperatures of phase transitions such as melting, solidification, and solid-state
transformations. In a typical DTA experiment, the sample and a thermally inert reference
material are heated or cooled at a constant rate. The temperature difference between the
sample and the reference is recorded as a function of temperature. Endothermic or exothermic
events, corresponding to phase transitions, are detected as peaks on the DTA curve.

Metallography and X-ray Diffraction (XRD)

Quenched samples are prepared for metallographic examination by standard grinding and
polishing techniques. The microstructure is then observed using optical or scanning electron
microscopy (SEM) to identify the number and morphology of the phases present. The
composition of each phase is determined using Energy Dispersive X-ray Spectroscopy (EDS)
or Wavelength Dispersive X-ray Spectroscopy (WDS).

Powder X-ray Diffraction (XRD) is used to determine the crystal structure and lattice
parameters of the individual phases. The quenched and crushed samples are exposed to a
monochromatic X-ray beam, and the diffraction pattern is recorded. By analyzing the positions
and intensities of the diffraction peaks, the crystal structure can be identified and the unit cell
dimensions can be precisely calculated.

Diagrams
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Experimental Workflow for Ni-Y Phase Diagram Determination
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Simplified Ni-Y Binary Phase Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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